Tert-butyl 6-methylpiperidine-2-carboxylate
Overview
Description
Scientific Research Applications
Synthesis and Characterization
- Intermediate in Synthesis : Tert-butyl 6-methylpiperidine-2-carboxylate serves as an important intermediate in the synthesis of novel inhibitors like the protein tyrosine kinase Jak3 inhibitor—CP-690550. A proposed method for its synthesis from 4-methylpyridinium involves steps like SN2 substitution, borohydride reduction, and oxidation, leading to a total yield of 80.2% (Chen Xin-zhi, 2011).
Structural Analysis
- Crystal Structure Studies : X-ray crystallography reveals the structural details of this compound and its derivatives. For instance, tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate and its beta-hydroxylated delta-lactam form show significant molecular packing driven by strong hydrogen bonds (C. Didierjean et al., 2004).
Synthetic Applications
- In Schiff Base Compounds : The this compound is used in synthesizing Schiff base compounds. These compounds are characterized using spectroscopic methods and X-ray crystallographic analysis, revealing intramolecular hydrogen bonding in some compounds (N. Çolak et al., 2021).
- As an Intermediate for Anticancer Drugs : Tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound, is a significant intermediate for small molecule anticancer drugs. A high yield synthetic method for this compound has been established, which is crucial for developing effective anticancer therapeutics (Binliang Zhang et al., 2018).
Applications in Medicinal Chemistry
- In Antibacterial Agents : 1-Tert-butyl 7-substituted derivatives, including 6-fluoroquinolone-3-carboxylic acids and naphthyridine-3-carboxylic acids, exhibit significant antibacterial activities. These compounds have been tested for in vitro and in vivo effectiveness, with some showing potent antibacterial properties and low toxicity (D. Bouzard et al., 1989).
Safety and Hazards
The safety information for “Tert-butyl 6-methylpiperidine-2-carboxylate” indicates that it may cause skin irritation, serious eye irritation, and may be harmful if inhaled . It is recommended to use personal protective equipment, avoid breathing the mist/vapors/spray, and avoid getting the compound in eyes, on skin, or on clothing .
properties
IUPAC Name |
tert-butyl 6-methylpiperidine-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO2/c1-8-6-5-7-9(12-8)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QFMGSKFYXCMEEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCC(N1)C(=O)OC(C)(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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